Propargyl-PEG6-NHS ester

• CAS No.: 2093153-99-0
• Product Name: Propargyl-PEG6-NHS ester
• Molecular Formula: C20H31NO10
• Molecular Weight: 445.47
• IUPAC Name: Propargyl-PEG6-NHS ester
• Standard InChI: InChI=1S/C16H27O8.C4H4NO2/c1-2-4-19-6-8-21-10-12-23-14-15-24-13-11-22-9-7-20-5-3-16(17)18;6-3-1-2-4(7)5-3/h1H,3-15H2;1-2H2
• Standard InChIKey: ZQTJDDLULLOHRA-UHFFFAOYSA-N
• SMILES: [O]C(CCOCCOCCOCCOCCOCCOCC#C)=O.O=C1[N]C(CC1)=O
• Appearance: Solid powder
• Description: Propargyl-PEG6-NHS ester is a PEG derivative containing a propargyl group and an NHS ester group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Propargyl-PEG6-NHS ester
• Reference: 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550.
• Last Modified: Aug 20 2021